Reference Substances
Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0013886 | 2-Aminooctadec-4-ene-1,3-diol | 123-78-4 | C18H37NO2 |
| VC0013900 | Suberate Bis(sulfosuccinimidyl) Sodium Salt (~85per cent) | 127634-19-9 | C16H18N2Na2O14S2 |
| VC0013885 | Spermine Bis (Nitric Oxide) Adduct | 136587-13-8 | C10H26N6O2 |
| VC0013910 | 2,2,6,6-Tetramethylpiperidine-N-oxyl-4-amino-4-carboxylic Acid | 15871-57-5 | C10H19N2O3 |
| VC0013883 | Sodium (2-Sulfonatoethyl)methanethiosulfonate | 184644-83-5 | C3H7NaO5S3 |
| VC0013899 | Sulfo-N-succinimidyl 6-(biotinamido) hexanoate Sodium Salt(~90per cent) | 191671-46-2 | C20H29N4NaO9S2 |
| VC0013923 | s-Triazolo[3,4-α]phthalazine | 234-80-0 | C9H6N4 |
| VC0013887 | [(E,2S,3R)-2-Azaniumyl-3-hydroxyoctadec-4-enyl] hydrogen phosphate | 26993-30-6 | C18H38NO5P |
| VC0013902 | N-[(2S,3R,4R,5S,6R)-2-[(2R,3S,4R,5R)-5-Acetamido-3,4-bis[[(2S,3R,4R,5S,6R)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy]-1-hydroxy-6-oxohexan-2-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide | 2706-65-2 | C₃₂H₅₄N₄O₂₁ |
| VC0013882 | Sodium (4-Sulfonatobutyl)methanethiosulfonate | 385398-78-7 | C5H11NaO5S3 |
| VC0013892 | N-Succinimidyloxycarbonylethyl Methanethiosulfonate | 385399-11-1 | C8H11NO6S2 |
| VC0013896 | Sucrose Hexasulfate, Potassium Salt, Technical Grade | 386229-70-5 | C12H16K6O29S6 |
| VC0013898 | Sulfo Rhodamine Methanethiosulfonate | 386229-71-6 | C30H37N3O8S4 |
| VC0013912 | Texas Red®-2-sulfonamidoethyl methanethiosulfonate | 386229-76-1 | C34H37N3O8S4 |
| VC0013919 | N,N’,N’’-Triacetyl Chitotriose | 38864-21-0 | C24H41N3O16 |
| VC0013917 | (R)-1-Tosyloxy-2,3-propanediol | 41274-09-3 | C10H14O5S |
| VC0013906 | (3R,4S,5R,6R)-3,4,5-Tris(benzyloxy)-6-((benzyloxy)methyl)tetrahydro-2H-pyran-2-OL | 4132-28-9 | C34H36O6 |
| VC0013922 | [(3As,5R,6R,7S,7aS)-6,7-diacetyloxy-2-methoxy-2-methyl-5,6,7,7a-tetrahydro-3aH-[1,3]dioxolo[4,5-b]pyran-5-yl]methyl acetate | 4435-05-6 | C14H20O10 |
| VC0013918 | (S)-1-Tosyloxy-2,3-propanediol | 50765-70-3 | C10H14O5S |
| VC0013894 | alpha-D-Glucopyranoside, beta-D-fructofuranosyl | 57-50-1 | C12H22O11 |
| VC0013891 | 2,5-Dioxopyrrolidin-1-YL tetradecanoate | 69888-86-4 | C18H31NO4 |
| VC0013916 | (R,S)-1-Tosyl Glycerol | 73073-07-1 | C10H14O5S |
| VC0013897 | Sucrose Octasulfate Potassium Salt | 73264-44-5 | C12H14K8O35S8 |
| VC0013913 | D-Glucose, 4-S-beta-D-glucopyranosyl-4-thio- | 80951-92-4 | C12H22O10S |
| VC0013888 | Octadecanoic acid-1-13C | 85541-42-0 | C18H36O2 |